Cas no 1209684-84-3 (4-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yl)quinazoline)
4-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yl)quinazoline Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yl)quinazoline
- EN300-26622570
- 1209684-84-3
- AKOS034058164
- CCG-279922
- Z285881582
- 4-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yl)quinazoline
-
- Inchi: 1S/C20H19N5/c1-2-11-24-12-14-25(15-13-24)20-17-5-3-4-6-18(17)22-19(23-20)16-7-9-21-10-8-16/h1,3-10H,11-15H2
- InChI Key: XKOVDHAIPJKHAD-UHFFFAOYSA-N
- SMILES: N1(C2C3C=CC=CC=3N=C(C3C=CN=CC=3)N=2)CCN(CC#C)CC1
Computed Properties
- Exact Mass: 329.16404563g/mol
- Monoisotopic Mass: 329.16404563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 45.2Ų
4-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yl)quinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26622570-0.05g |
4-[4-(prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yl)quinazoline |
1209684-84-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
4-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yl)quinazoline Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on 4-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yl)quinazoline
Introduction to 4-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yl)quinazoline (CAS No: 1209684-84-3)
4-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yl)quinazoline, identified by the Chemical Abstracts Service Number (CAS No) 1209684-84-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the quinazoline class, which is well-documented for its biological activity and potential therapeutic applications. The presence of both piperazine and pyridine moieties in its structure suggests a high likelihood of interaction with biological targets, making it a promising candidate for further investigation in drug discovery.
The molecular structure of 4-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yl)quinazoline features a quinazoline core substituted at the 2-position with a pyridine ring and at the 4-position with a piperazine ring linked to a propargyl group. This specific arrangement of functional groups enhances its potential as a scaffold for developing novel therapeutic agents. The propargyl group (–C≡CH) not only contributes to the compound's overall complexity but also opens up possibilities for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in medicinal chemistry to introduce aryl or heteroaryl groups.
In recent years, quinazoline derivatives have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of nitrogen-containing heterocycles like piperazine and pyridine into the quinazoline framework often enhances binding affinity and selectivity towards biological targets. For instance, piperazine derivatives are known to interact with enzymes and receptors due to their ability to form multiple hydrogen bonds and exhibit flexible conformational properties. Similarly, pyridine rings are frequently found in bioactive molecules due to their capacity to participate in π-stacking interactions and hydrogen bonding.
The synthesis of 4-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yl)quinazoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the condensation of appropriately substituted benzoylacetonitrile with an amine derivative to form the quinazoline core, followed by functionalization at the 2-position with a pyridine ring via nucleophilic aromatic substitution or palladium-catalyzed coupling reactions. The introduction of the propargyl-piperazine moiety can be achieved through nucleophilic substitution or metal-catalyzed coupling reactions, depending on the synthetic strategy employed.
One of the most compelling aspects of 4-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yliquinazoline is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are implicated in various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies with improved efficacy and reduced side effects. The combination of a quinazoline core with piperazine and pyridine substituents suggests that this compound may interact with ATP-binding sites on kinases, thereby inhibiting their activity.
Recent studies have highlighted the importance of structure-based drug design in developing kinase inhibitors. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict binding modes and optimize lead compounds. These computational approaches have shown that 4-[4-(Propargyl)-piperazinoyl]-quinazolin derivatives can effectively bind to kinase active sites due to their ability to mimic natural substrates or compete with ATP for binding pockets. Such findings provide a strong rationale for further exploring the pharmacological potential of this compound.
The pharmacokinetic properties of CAS No: 1209684 are also critical considerations in drug development. Factors such as solubility, bioavailability, metabolic stability, and toxicity must be evaluated to determine whether a compound is suitable for clinical use. Preliminary studies suggest that modifications at the propargyl-piperazine moiety can significantly influence these properties. For example, introducing polar functional groups or aromatic rings can enhance solubility while maintaining binding affinity towards target proteins.
In conclusion,[Name Keyword] represents a structurally interesting derivative with potential therapeutic applications in oncology and other disease areas. Its unique combination of pharmacophores—namely the quinazoline core,[Name Long Tail Keyword]—makes it an attractive candidate for further investigation using both experimental and computational approaches. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis,this compound may emerge as a valuable tool in the development of next-generation therapeutics.
1209684-84-3 (4-[4-(Prop-2-yn-1-yl)piperazin-1-yl]-2-(pyridin-4-yl)quinazoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)